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Introduction

Ofurace is a systemic phenylamide fungicide effective against a range of oomycete pathogens,
such as those from the Pythium and Phytophthora genera. Its mode of action involves the
targeted inhibition of ribosomal RNA biosynthesis, specifically by disrupting RNA polymerase |
in susceptible fungi.[1][2] A critical and often overlooked aspect of ofurace’'s chemical profile is
its stereoisomerism. The molecule possesses a single chiral center, leading to the existence of
two non-superimposable mirror-image isomers known as enantiomers. Commercially, ofurace
is manufactured and supplied as a 1:1 mixture of these enantiomers, known as a racemic

mixture.[3]

This technical guide provides a comprehensive overview of the stereocisomerism of ofurace, its
racemic nature, and the implications for its biological activity. While specific experimental data
on the differential fungicidal efficacy of ofurace enantiomers are not readily available in public
literature, this guide will draw upon data from the closely related and well-studied phenylamide
fungicide, metalaxyl, to illustrate the profound impact chirality can have on bioactivity. This
guide also furnishes detailed, synthesized protocols for the racemic synthesis of ofurace, the
chiral separation of its enantiomers, and the in-vitro assessment of their fungicidal activity.

Stereoisomerism of Ofurace
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Stereoisomers are molecules that have the same molecular formula and sequence of bonded
atoms but differ in the three-dimensional orientations of their atoms in space. Ofurace, with the
chemical name (RS)-a-(2-chloro-N-2,6-xylylacetamido)-y-butyrolactone, contains one chiral
carbon atom in the y-butyrolactone ring.[3] This gives rise to two enantiomers: (R)-ofurace and
(S)-ofurace.

Figure 1: Relationship of Ofurace Stereoisomers.

Enantiomers share identical physical and chemical properties in an achiral environment, such
as melting point, boiling point, and solubility. However, they differ in their interaction with plane-
polarized light, rotating it in equal but opposite directions. This property is known as optical
activity. More critically for pharmaceutical and agrochemical applications, enantiomers can
exhibit significantly different biological activities due to the stereospecific nature of their
interactions with chiral biological molecules like enzymes and receptors.[4][5][6]

Quantitative Data on Physicochemical and
Biological Properties

Specific quantitative data for the individual enantiomers of ofurace are not publicly
documented. However, the principles of stereoselective bioactivity are well-established for the
phenylamide class of fungicides. Metalaxyl, a closely related compound, has been extensively
studied, and its fungicidal activity is almost exclusively attributed to the (R)-enantiomer, which is
commercially sold as the enantiopure product Metalaxyl-M (also known as mefenoxam).[4][7]
The (S)-enantiomer is considered biologically inactive.

The following tables present data for racemic metalaxyl and its active (R)-enantiomer to serve
as an illustrative analogue for the expected differences in ofurace enantiomers.

Table 1: Physicochemical Properties of Ofurace and
Analogue Metalaxyl
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Metalaxyl-M ((R)-

Property Racemic Ofurace Racemic Metalaxyl .
enantiomer)
Methyl N- Methyl N-
(RS)-0-(2-chloro-N-
. (methoxyacetyl)-N- (methoxyacetyl)-N-
IUPAC Name 2,6-xylylacetamido)-y-
(2,6-xylyl)-DL- (2,6-xylyl)-D-

butyrolactone[3]

alaninate[8]

alaninate[8]

Molecular Formula

C14H16CINO3][3]

C15H21NO4[8]

C15H21NO4[4]

Molecular Weight

281.74 g/mol [3]

279.33 g/mol [8]

279.33 g/mol [4]

Solubility in Water

Data not available

8,400 mg/L (22°C)[8]

More soluble than

racemate[3]
Melting Point Data not available 71-72 °C[8] Data not available
Specific Optical ) )
] 0° (racemic) 0° (racemic) Levorotatory (-)[8]
Rotation

Table 2: Comparative Fungicidal Activity (ECso) of
Metalaxyl Against Phytophthora

ECso (Effective Concentration 50%) is the concentration of a fungicide that causes a 50%

reduction in mycelial growth.

Racemic Metalaxyl

Metalaxyl-M ((R)-

Pathogen enantiomer) Reference
(ng/mL)
(ng/mL)
Phytophthora o
) . ~0.1 (activity is
infestans (sensitive ~0.27 [419]
] doubled)
isolates)
Phytophthora andina
0.27 0.568 [9]

(sensitive isolates)

Note: The data for Metalaxyl-M indicates that approximately half the concentration is needed to

achieve the same effect as the racemate, confirming the (R)-enantiomer is the primary active
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component.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, separation, and
biological evaluation of ofurace. These protocols are synthesized from established chemical
principles and published methods for analogous compounds due to the absence of specific,
detailed procedures for ofurace in the literature.

Synthesis of Racemic Ofurace

The synthesis of racemic ofurace is a two-step process involving the chloroacetylation of 2,6-
dimethylaniline followed by N-alkylation with a-bromo-y-butyrolactone (or a related derivative).
A more direct described commercial synthesis involves reacting the chloroacetylated
intermediate with tetrahydro-2-oxo-3-furanol.[3]
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Step 1: Chloroacetylation

Chloroacetyl Chloride

Y

2,6-Dimethylaniline > Intermediate:
' Y "| 2-chloro-N-(2,6-dimethylphenyl)acetamide

Base (e.g., Triethylamine)
Solvent (e.g., Toluene)

Step 2:|N-Alkylation / Coupling

Tetrahydro-2-oxo-3-furanol Racemic Ofurace

vy
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Racemic Ofurace Sample

:

Inject into Chiral HPLC System

i

Chiral Stationary Phase
(e.g., Amylose-based)

;

Separation based on
differential interaction

i

Detector (UV/CD)

ime-based

Fraction Collection

't

(R)-Ofurace (S)-Ofurace
(Enantiomer 1) (Enantiomer 2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Stereoisomerism
and Racemic Mixture of Ofurace]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677186#stereoisomerism-and-racemic-mixture-of-
ofurace]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

